Cas no 30860-31-2 (Carbon-13C Disulfide)

• Product Name: Carbon-13C Disulfide
• CAS No: 30860-31-2
• MF: CS₂
• MW: 77.1333522796631
• CID: 304825
• PubChem ID: 10996954
• Update Time: 2025-05-24

Carbon-13C Disulfide Chemical and Physical Properties

Names and Identifiers

• Carbon-13C disulfide (6CI,7CI,8CI,9CI)
• CARBON DISULFIDE, [13C]
• Carbon-13C disulfide
• [13C]carbon disulfide
• < (13)C> carbon disulfide
• 13C carbon disulfide
• 13C-Kohlenstoffdisulfid
• 13C-labeled carbon disulfide
• 486434_ALDRICH
• carbon disulfide
• I14-46164
• 30860-31-2
• J-018170
• Carbon-13C disulfide, 99 atom % 13C
• DTXSID90451123
• AKOS015913073
• Carbon Disulfide-13C; Carbon-13 Disulfide
• CARBON DISULFIDE (13C, 97-99%)
• Carbon-13C Disulfide

• Inchi： 1S/CS2/c2-1-3/i1+1
• InChI Key： QGJOPFRUJISHPQ-OUBTZVSYSA-N
• SMILES： S=[13C]=S

Computed Properties

• Exact Mass: 76.94749718g/mol
• Monoisotopic Mass: 76.94749718g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.282 g/mL at 25 °C
• Melting Point: −112-−111 °C(lit.)
• Boiling Point: 46 °C(lit.)
• Flash Point: −29 °F
• Refractive Index: n20/D 1.627(lit.)
• Solubility: Not available

Carbon-13C Disulfide Security Information

• Hazardous Material transportation number：UN 1131 3/PG 1
• WGK Germany：3
• Hazard Category Code： 5-11-23/24/25-36/37/38-63-62-48/23-36/38
• Safety Instruction： 16-23-26-45-36/37-33
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on Carbon-13C Disulfide

Carbon-13C Disulfide (CAS No: 30860-31-2)

Carbon-13C Disulfide, also known by its CAS number 30860-31-2, is a compound of significant interest in various scientific and industrial applications. This compound, composed of carbon and sulfur atoms, has been extensively studied for its unique chemical properties and potential uses in modern chemistry. Recent advancements in research have further highlighted its role in material science, organic synthesis, and environmental chemistry.

The molecular structure of Carbon-13C Disulfide consists of a central carbon atom bonded to two sulfur atoms, forming a linear molecule with a bond angle of approximately 180 degrees. This structure contributes to its stability and reactivity under specific conditions. The compound is known for its high boiling point and low solubility in water, making it suitable for applications that require thermal stability and selective solubility.

One of the most notable applications of Carbon-13C Disulfide is in the synthesis of advanced materials. Researchers have recently explored its use as a precursor in the production of carbon-based nanomaterials, such as graphene and carbon nanotubes. These materials are highly sought after for their exceptional mechanical, electrical, and thermal properties, which find applications in electronics, energy storage, and aerospace engineering.

In addition to its role in materials science, Carbon-13C Disulfide has also been investigated for its potential in organic synthesis. The compound serves as an intermediate in the production of various sulfur-containing organic compounds, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have focused on optimizing reaction conditions to enhance the efficiency and selectivity of these syntheses.

The environmental impact of Carbon-13C Disulfide has also been a topic of interest in recent research. Scientists have examined its degradation pathways under different environmental conditions, such as soil and aquatic systems. Understanding these processes is crucial for assessing the compound's potential risks to ecosystems and developing strategies for safe handling and disposal.

Furthermore, advancements in analytical techniques have enabled more precise characterization of Carbon-13C Disulfide at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into the compound's structural properties and reactivity under various conditions.

In conclusion, Carbon-13C Disulfide (CAS No: 30860-31-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry, particularly in the fields of materials science, organic synthesis, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, Carbon-13C Disulfide is poised to play an even greater role in shaping future technological advancements.